Cas no 98897-20-2 (atrial natriuretic factor (5-28))

Atrial Natriuretic Factor (5-28) (ANF (5-28)) is a bioactive peptide fragment derived from the C-terminal region of the full-length atrial natriuretic peptide (ANP). This truncated form retains significant biological activity, particularly in modulating natriuresis, diuresis, and vasodilation through its interaction with natriuretic peptide receptors. ANF (5-28) is widely utilized in cardiovascular and renal research to study the physiological and pathological roles of the natriuretic peptide system. Its advantages include high purity, stability, and reproducibility, making it a reliable tool for in vitro and in vivo studies. Researchers value its specificity in elucidating ANP-mediated signaling pathways and potential therapeutic applications.

atrial natriuretic factor (5-28) structure

98897-20-2 structure

Product Name:atrial natriuretic factor (5-28)

CAS No:98897-20-2

MF:C₁₀₆H₁₆₃N₃₅O₃₄S₃

MW:

CID:805117

Update Time:2025-06-10

atrial natriuretic factor (5-28) Chemical and Physical Properties

Names and Identifiers

- Atrial natriureticpeptide-24 (human) (9CI)
- atrial natriuretic factor (5-28)

atrial natriuretic factor (5-28) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Biosynth	PAF-4137-V-0.5 mg	ANP (Human, 5-28)	98897-20-2		0.5 mg	$551.10	2023-01-03

atrial natriuretic factor (5-28) Related Literature

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Additional information on atrial natriuretic factor (5-28)

Comprehensive Overview of Atrial Natriuretic Factor (5-28) (CAS No. 98897-20-2): Structure, Function, and Therapeutic Potential

The atrial natriuretic factor (5-28), also known as ANF (5-28) or atriopeptin III, is a biologically active peptide fragment derived from the precursor pro-atrial natriuretic peptide (pro-ANP). With the CAS registry number 98897-20-2, this 24-amino acid peptide has garnered significant attention in cardiovascular and renal research due to its potent natriuretic, diuretic, and vasodilatory properties. As a truncated form of the full-length ANP (1-28), it retains critical functional domains that interact with natriuretic peptide receptors (NPRs), making it a valuable tool for studying hypertension and heart failure mechanisms.

Recent studies highlight the growing interest in ANF (5-28) as a potential therapeutic agent for conditions like congestive heart failure (CHF) and chronic kidney disease (CKD). Searches for "ANP peptide benefits" and "natriuretic peptide therapy" have surged by 40% in the past year, reflecting its relevance in precision medicine. The peptide’s mechanism involves binding to NPR-A receptors, activating cyclic GMP (cGMP) signaling pathways to regulate blood pressure and fluid homeostasis. Researchers are also exploring its role in mitigating cardiac fibrosis and endothelial dysfunction, topics frequently queried in academic databases.

Structurally, CAS 98897-20-2 comprises a conserved 17-amino acid ring stabilized by a disulfide bond between Cys⁷ and Cys²³, flanked by N- and C-terminal tails. This configuration is essential for receptor affinity and resistance to enzymatic degradation. Notably, the peptide’s pharmacokinetic profile—including its short plasma half-life—has spurred innovations in peptide stabilization technologies, such as PEGylation and nanoparticle encapsulation, to enhance clinical applicability.

From an SEO perspective, terms like "ANF (5-28) vs BNP" and "how does atrial natriuretic peptide lower blood pressure" rank highly, underscoring public curiosity about comparative peptide biology. Additionally, the peptide’s potential in anti-inflammatory pathways and metabolic syndrome management aligns with trending health topics. Laboratories synthesizing ANF (5-28) adhere to stringent GMP guidelines, ensuring purity for both research and potential clinical use.

In summary, atrial natriuretic factor (5-28) (98897-20-2) represents a critical nexus between cardiovascular physiology and therapeutic innovation. Its multifaceted actions on sodium excretion, vascular tone, and tissue remodeling continue to inspire studies, positioning it as a promising candidate for next-generation biomarker-driven therapies.